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Compound of Interest

Compound Name:
trans-4-

(Dibenzylamino)cyclohexanol

Cat. No.: B179708 Get Quote

Technical Guide: trans-4-
(Dibenzylamino)cyclohexanol
For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification
This document provides a technical overview of trans-4-(Dibenzylamino)cyclohexanol, a
substituted cyclohexanol derivative. Key identifying information is summarized below.

Parameter Value Source

CAS Number 149506-81-0 [1]

Molecular Weight 295.42 g/mol

Molecular Formula C₂₀H₂₅NO

Synonyms
4-(dibenzylamino)cyclohexan-

1-ol
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A detailed experimental protocol for the synthesis of trans-4-(Dibenzylamino)cyclohexanol
has been reported. The following procedure is adapted from published literature.

Reaction: Synthesis of trans-4-(Dibenzylamino)cyclohexanol

Materials:

trans-4-aminocyclohexanol

Acetonitrile

Cesium carbonate (Cs₂CO₃)

Benzyl bromide

Dichloromethane

Water

Magnesium sulfate (MgSO₄)

Procedure:

A solution of trans-4-aminocyclohexanol (7.9 g, 52.3 mmol) in acetonitrile (150 mL) is

prepared.

To this solution, cesium carbonate (51.4 g, 158 mmol) is added.

Benzyl bromide (12.7 mL, 106 mmol) is then added to the mixture.

The reaction mixture is stirred at room temperature for 2 days.

Following the reaction period, the crude mixture is filtered, and the collected solid is washed

with additional acetonitrile (100 mL).

The filtrate is concentrated under reduced pressure.

The resulting residue is dissolved in dichloromethane (100 mL) and washed with water (3 x

50 mL).
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The organic extract is dried over magnesium sulfate, filtered, and then concentrated under

reduced pressure to yield trans-4-(dibenzylamino)cyclohexanol.

Experimental Workflow
The following diagram illustrates the key steps in the synthesis of trans-4-
(Dibenzylamino)cyclohexanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b179708?utm_src=pdf-body
https://www.benchchem.com/product/b179708?utm_src=pdf-body
https://www.benchchem.com/product/b179708?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow: trans-4-(Dibenzylamino)cyclohexanol

Reaction Setup

Workup and Purification

1. Dissolve trans-4-aminocyclohexanol in Acetonitrile

2. Add Cesium Carbonate

3. Add Benzyl Bromide

4. Stir at Room Temperature for 2 Days

5. Filter Reaction Mixture

Reaction Completion

6. Wash Solid with Acetonitrile

7. Concentrate Filtrate

8. Dissolve in Dichloromethane

9. Wash with Water

10. Dry with MgSO4

11. Filter and Concentrate

trans-4-(Dibenzylamino)cyclohexanol
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Caption: A flowchart illustrating the synthetic pathway for trans-4-
(Dibenzylamino)cyclohexanol.

Biological Activity and Signaling Pathways
Based on available literature, there is limited public information regarding the specific biological

activities or associated signaling pathways for trans-4-(Dibenzylamino)cyclohexanol.
Research has been published on structurally similar compounds, such as Ambroxol (trans-4-(2-

Amino-3,5-dibromobenzylamino)cyclohexanol), which is known for its mucolytic properties.

However, the direct biological role of trans-4-(Dibenzylamino)cyclohexanol is not well-

documented in publicly accessible scientific databases. This suggests the compound may

primarily serve as a chemical intermediate in the synthesis of other molecules. Further

research is required to elucidate any potential pharmacological effects or mechanisms of

action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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